Cas no 902835-85-2 (2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid)
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-(3-carboxy-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
- 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridine-3-carboxylic acid
- 4-(3-CARBOXY-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 4-(3-Carboxy-pyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
- AR3248
- GL-0223
- MFCD06245542
- 902835-85-2
- SCHEMBL4554527
- AKOS005257486
- 2-(4-(Tert-butoxycarbonyl)piperazin-1-yl)nicotinicacid
- AS-45559
- 4-(3-Carboxypyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
- 2-(4-BOC-PIPERAZIN-1-YL)NICOTINIC ACID
- 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]pyridine-3-carboxylic acid
- 4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected
- 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid
- A916549
- 2-(4-(Tert-butoxycarbonyl)piperazin-1-yl)nicotinic acid
- DTXSID00378110
- 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid
-
- MDL: MFCD06245542
- Inchi: 1S/C15H21N3O4/c1-15(2,3)22-14(21)18-9-7-17(8-10-18)12-11(13(19)20)5-4-6-16-12/h4-6H,7-10H2,1-3H3,(H,19,20)
- InChI Key: RQDJPSKVYOSWDB-UHFFFAOYSA-N
- SMILES: O(C(N1CCN(C2C(C(=O)O)=CC=CN=2)CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 307.15300
- Monoisotopic Mass: 307.15320616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.25
- Boiling Point: 478.5°Cat760mmHg
- Flash Point: 243.2°C
- Refractive Index: 1.563
- PSA: 82.97000
- LogP: 1.83980
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
-
Hazardous Material Identification:
- Storage Condition:Room temperature
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B663933-10mg |
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid |
902835-85-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B663933-50mg |
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid |
902835-85-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B663933-100mg |
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid |
902835-85-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| Chemenu | CM335745-250mg |
2-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid |
902835-85-2 | 95%+ | 250mg |
$342 | 2021-08-18 | |
| Chemenu | CM335745-1g |
2-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}pyridine-3-carboxylic acid |
902835-85-2 | 95%+ | 1g |
$716 | 2021-08-18 | |
| Apollo Scientific | OR01706-50mg |
4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected |
902835-85-2 | 50mg |
£96.00 | 2023-09-01 | ||
| Apollo Scientific | OR01706-500mg |
4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected |
902835-85-2 | 500mg |
£225.00 | 2023-09-01 | ||
| Apollo Scientific | OR01706-1g |
4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected |
902835-85-2 | 1g |
£300.00 | 2023-09-01 | ||
| abcr | AB233546-250 mg |
4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected, 98%; . |
902835-85-2 | 98% | 250mg |
€181.40 | 2023-04-27 | |
| abcr | AB233546-1 g |
4-(3-Carboxypyridin-2-yl)piperazine, N1-BOC protected, 98%; . |
902835-85-2 | 98% | 1g |
€356.50 | 2023-04-27 |
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid
Comprehensive Overview of 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid (CAS No. 902835-85-2)
2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid (CAS No. 902835-85-2) is a specialized Boc-protected piperazine derivative widely used in pharmaceutical research and organic synthesis. This compound features a nicotinic acid scaffold coupled with a Boc-protected piperazine moiety, making it valuable for drug discovery and medicinal chemistry applications. With the increasing demand for heterocyclic building blocks in drug development, this compound has gained significant attention from researchers worldwide.
The molecular structure of 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid combines the advantages of both piperazine derivatives and nicotinic acid, offering unique chemical properties. The Boc (tert-butoxycarbonyl) protecting group enhances the compound's stability during synthetic processes while allowing for selective deprotection when needed. Recent studies highlight its importance in developing kinase inhibitors and GPCR-targeted therapies, addressing current research trends in cancer treatment and neurological disorders.
In pharmaceutical applications, 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid serves as a crucial intermediate for constructing more complex molecules. Its piperazine ring contributes to enhanced bioavailability and binding affinity, while the nicotinic acid component provides additional functionalization sites. Researchers frequently utilize this compound in combinatorial chemistry and high-throughput screening platforms, particularly when exploring novel small molecule therapeutics for challenging disease targets.
The synthesis of 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid typically involves amide coupling reactions between appropriately protected piperazine derivatives and nicotinic acid analogs. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable synthesis. Process optimization studies focus on improving yield and purity while minimizing environmental impact, addressing common questions about cost-effective synthesis and scale-up challenges in academic and industrial settings.
Analytical characterization of 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control, particularly important for compounds used in preclinical research and drug candidate development. Recent advancements in analytical chemistry have enabled more accurate detection of impurities and degradation products, addressing industry concerns about compound stability and storage conditions.
The market for 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid has expanded significantly due to increased research in targeted drug delivery and personalized medicine. Pharmaceutical companies and CROs frequently search for reliable suppliers of this high-purity intermediate, with particular interest in custom synthesis services and bulk quantities. Current market trends indicate growing demand for GMP-grade materials as projects progress toward clinical development stages.
From a regulatory perspective, 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid falls under standard laboratory chemicals when used for research purposes. However, researchers must comply with chemical safety protocols and waste disposal regulations, especially when working with Boc-protected compounds. Proper handling procedures and material safety data sheets (MSDS) should always be consulted, addressing common workplace safety questions in research laboratories.
Future research directions for 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid derivatives may explore their potential in bioconjugation chemistry and prodrug development. The compound's versatile structure makes it suitable for creating targeted imaging agents and theranostic platforms, aligning with current interests in precision medicine. Additionally, modifications to the piperazine moiety could yield novel compounds with improved pharmacokinetic properties and target selectivity.
For researchers seeking 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid, it's essential to consider factors such as purity specifications, supplier reliability, and technical support. Many investigators search for detailed synthetic protocols and application notes when first working with this compound. Reputable suppliers often provide additional resources about handling precautions, solubility data, and compatibility with common reagents, addressing frequent user inquiries in research forums.
In conclusion, 2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid (CAS No. 902835-85-2) represents an important chemical building block with diverse applications in modern drug discovery. Its unique structural features and synthetic versatility continue to make it valuable for developing innovative therapeutic agents. As pharmaceutical research evolves toward more complex molecular architectures, the demand for specialized intermediates like this Boc-protected nicotinic acid derivative is expected to grow, supporting advancements in medicinal chemistry and pharmaceutical sciences.
902835-85-2 (2-(4-Boc-Piperazin-1-Yl)Nicotinic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)